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Compound of Interest

Compound Name: Neobritannilactone B

Cat. No.: B15590985

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the mass spectrometry analysis of
Neobritannilactone B, a sesquiterpene lactone isolated from the flowers of Inula britannica.
The information presented herein is crucial for the identification, characterization, and further
development of this natural product for potential therapeutic applications. Neobritannilactone
B belongs to a class of compounds known for their diverse biological activities, including
cytotoxic effects against various cancer cell lines.

Quantitative Mass Spectrometry Data

High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) has been utilized to
determine the elemental composition of Neobritannilactone B. The primary quantitative data
obtained from this analysis is summarized below.

Parameter Value Source
Molecular Formula C15H2205 [1]
lonization Mode Positive [1]
Observed lon [M+Na]* [1]
Observed m/z C1s5H220s5Na [1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15590985?utm_src=pdf-interest
https://www.benchchem.com/product/b15590985?utm_src=pdf-body
https://www.benchchem.com/product/b15590985?utm_src=pdf-body
https://www.benchchem.com/product/b15590985?utm_src=pdf-body
https://www.benchchem.com/product/b15590985?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9933993/
https://pubmed.ncbi.nlm.nih.gov/9933993/
https://pubmed.ncbi.nlm.nih.gov/9933993/
https://pubmed.ncbi.nlm.nih.gov/9933993/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Proposed Theoretical Fragmentation Pattern

While experimental MS/MS fragmentation data for Neobritannilactone B is not readily
available in the literature, a theoretical fragmentation pathway can be proposed based on the
known fragmentation patterns of sesquiterpene lactones and five-membered lactones. The
proposed fragmentation of the protonated molecule [M+H]* is outlined in the table below.

Proposed Fragment lon Theoretical m/z Description
[C15H230s5]* 283.1545 Protonated molecule
[C15H2104]* 265.1439 Loss of H20
[C14H2103]* 237.1491 Loss of H20 and CO
Retro-Diels-Alder
[C10H1502]* 167.1072 )
fragmentation
[CoH130]* 137.0966 Further fragmentation

Experimental Protocols

The following protocols are based on established methodologies for the analysis of
sesquiterpene lactones from Inula britannica and general practices in HR-ESI-MS.

Sample Preparation

o Extraction: The air-dried flowers of Inula britannica are extracted with methanol (MeOH).
o Partitioning: The resulting extract is partitioned between ethyl acetate (EtOAc) and water.

o Chromatographic Separation: The EtOAc-soluble fraction is subjected to a series of
chromatographic separations to yield pure Neobritannilactone B.

High-Resolution Electrospray lonization Mass
Spectrometry (HR-ESI-MS)

e Instrumentation: A Waters SYNAPT G2-Si mass spectrometer or a similar high-resolution
mass spectrometer is used.
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« lonization Source: Electrospray ionization (ESI) in positive ion mode.

o Sample Infusion: The purified sample of Neobritannilactone B is dissolved in an
appropriate solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1-10
pg/mL and infused directly into the mass spectrometer using a syringe pump at a flow rate of
5-10 pL/min.

o Mass Spectrometer Settings (Typical):
o Capillary Voltage: 2.5-3.5 kV
o Sampling Cone Voltage: 20-40 V
o Source Temperature: 100-120 °C
o Desolvation Temperature: 250-350 °C
o Cone Gas Flow: 20-50 L/hr
o Desolvation Gas Flow: 500-800 L/hr
o Analyzer Mode: Resolution or High-Resolution Mode
o Mass Range: m/z 50-1000

Visualizations
Experimental Workflow
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Experimental Workflow for Neobritannilactone B Analysis
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Experimental Workflow for Neobritannilactone B Analysis

Proposed Fragmentation Pathway
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Proposed Fragmentation Pathway of Neobritannilactone B
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Proposed Fragmentation Pathway of Neobritannilactone B

Generalized Apoptosis Signhaling Pathway

Sesquiterpene lactones isolated from Inula britannica have demonstrated cytotoxic and
apoptotic effects. While the specific signaling pathway for Neobritannilactone B has not been
elucidated, the following diagram illustrates the general mechanism of apoptosis that is a likely

mode of action.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15590985?utm_src=pdf-body-img
https://www.benchchem.com/product/b15590985?utm_src=pdf-body
https://www.benchchem.com/product/b15590985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Generalized Intrinsic and Extrinsic Apoptosis Pathways
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Generalized Intrinsic and Extrinsic Apoptosis Pathways

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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